Cas no 2228478-33-7 (4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid)

4,4-Difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative with a substituted phenyl group, offering unique structural and electronic properties. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoro substitution at the 4-position of the cyclohexane ring contributes to conformational rigidity, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, where fluorination is critical for improving binding affinity and bioavailability. Its well-defined structure and synthetic versatility make it a preferred choice for medicinal chemistry applications.
4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid structure
2228478-33-7 structure
Product Name:4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid
CAS No:2228478-33-7
MF:C14H15F3O2
MW:272.262914896011
CID:6423240
PubChem ID:165973936
Update Time:2025-05-20

4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid
    • 2228478-33-7
    • EN300-1949790
    • Inchi: 1S/C14H15F3O2/c1-9-8-10(2-3-11(9)15)13(12(18)19)4-6-14(16,17)7-5-13/h2-3,8H,4-7H2,1H3,(H,18,19)
    • InChI Key: BNMGJPKEUOLHPU-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(=O)O)(C2C=CC(=C(C)C=2)F)CC1)F

Computed Properties

  • Exact Mass: 272.10241420g/mol
  • Monoisotopic Mass: 272.10241420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų

4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid Pricemore >>

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4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid Related Literature

Additional information on 4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4,4-Difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid, also known by its CAS number 2228478-33-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with fluorine atoms and a carboxylic acid group. The presence of fluorine atoms at specific positions on the cyclohexane ring and the phenyl group contributes to its distinctive chemical properties and reactivity.

The synthesis of 4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid involves a series of intricate organic reactions, including Friedel-Crafts alkylation, fluorination, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield.

In terms of applications, this compound has garnered significant attention in the pharmaceutical industry due to its potential as a lead molecule in drug discovery. Studies have shown that it exhibits promising activity against various enzymes and receptors associated with neurodegenerative diseases and cancer. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy.

Beyond pharmaceuticals, 4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid has also found applications in agrochemicals as a precursor for herbicides and fungicides. Its fluorinated structure enhances its stability and bioavailability, making it an ideal candidate for developing next-generation agricultural chemicals. Recent research has focused on modifying its side chains to improve selectivity and reduce environmental impact.

The structural versatility of this compound also makes it valuable in materials science. It has been used as a building block for synthesizing advanced polymers and nanoparticles with tailored properties. For example, a 2023 paper in Nano Letters demonstrated its use in creating fluorinated polymer films with exceptional thermal stability and mechanical strength.

In terms of environmental considerations, the ecological footprint of 4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid has been a topic of recent research. Studies have investigated its biodegradation pathways and toxicity profiles to ensure sustainable production and usage. Findings indicate that under specific conditions, it can undergo microbial degradation without posing significant risks to aquatic ecosystems.

The global market for compounds like 4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid is driven by increasing demand from pharmaceutical and agrochemical sectors. According to a 2023 market analysis by ResearchAndMarkets.com, the demand for such specialized intermediates is expected to grow at a CAGR of 6.5% over the next five years.

In conclusion, 4,4-difluoro-1-(4-fluoro-3-methylphenyl)cyclohexane-1-carboxylic acid, with its unique structure and diverse applications, continues to be a focal point in chemical research and development. As new synthesis methods emerge and its applications expand into novel fields such as nanotechnology and green chemistry, this compound is poised to play an even more critical role in advancing modern science and industry.

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